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Compound of Interest

Compound Name:
1-(2-Chlorophenyl)-4-

(methylsulfonyl)piperazine

CAS No.: 150557-75-8

Cat. No.: B350431

Get Quote

Technical Guide: 1-(2-Chlorophenyl)-4-
(methylsulfonyl)piperazine
Status: Research Intermediate / Pharmacophore Primary Application: Medicinal Chemistry

(Serotonergic/Dopaminergic Ligand Design)[1]

Chemical Identity & Structural Analysis[1][2][3][4][5]
This compound is a sulfonamide derivative of the well-known pharmacophore 1-(2-

chlorophenyl)piperazine (oCPP).[1] While oCPP is a non-selective serotonin receptor

agonist/antagonist and a metabolite of drugs like Trazodone and Nefazodone, the N-

methylsulfonyl derivative represents a specific modification to alter lipophilicity and metabolic

stability.
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Property Detail

Systematic Name 1-(2-Chlorophenyl)-4-(methylsulfonyl)piperazine

Common Abbreviation oCPP-Ms

CAS Number

Not widely listed as a commodity

chemical.Synthesized from: [39512-50-0]

(oCPP) + [124-63-0] (MsCl)

Molecular Formula C₁₁H₁₅ClN₂O₂S

Molecular Weight 274.77 g/mol

SMILES CS(=O)(=O)N1CCN(CC1)c2ccccc2Cl

InChI Key

(Generated) InChI=1S/C11H15ClN2O2S/c1-

17(15,16)14-8-6-13(7-9-14)12-5-3-2-4-

10(12)11/h2-5H,6-9H2,1H3

Structural Visualization
The molecule consists of a central piperazine ring. One nitrogen is arylated with an ortho-

chlorophenyl group (imparting lipophilicity and receptor affinity), while the other nitrogen is

sulfonylated with a methyl group (imparting polarity and metabolic resistance).[1]
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Caption: Structural dissection of 1-(2-Chlorophenyl)-4-(methylsulfonyl)piperazine
highlighting the pharmacophoric zones.[1]
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Since this compound is not a standard catalog item, it is synthesized via the nucleophilic attack

of 1-(2-chlorophenyl)piperazine on methanesulfonyl chloride.[1]

Retro-Synthetic Analysis[1]
Precursor A: 1-(2-Chlorophenyl)piperazine (oCPP) – Nucleophile[1]

Precursor B: Methanesulfonyl Chloride (MsCl) – Electrophile[1]

Base: Triethylamine (TEA) or Pyridine – Acid Scavenger[1]

Solvent: Dichloromethane (DCM) – Aprotic, non-nucleophilic

Step-by-Step Experimental Procedure
Reaction Stoichiometry:

1.0 eq 1-(2-Chlorophenyl)piperazine[1][2]

1.1 eq Methanesulfonyl chloride[3]

1.2 eq Triethylamine (TEA)[1]

Protocol:

Preparation: Dissolve 10 mmol of 1-(2-chlorophenyl)piperazine in 50 mL of anhydrous DCM

in a round-bottom flask.

Base Addition: Add 12 mmol of Triethylamine. Cool the mixture to 0°C using an ice bath to

control the exotherm.

Addition of Electrophile: Dropwise add 11 mmol of Methanesulfonyl chloride dissolved in 10

mL DCM over 15 minutes. Note: MsCl is moisture sensitive; use a drying tube.[1]

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (EtOAc/Hexane 1:1) or LC-MS.[1][2]
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Quench with saturated NaHCO₃ solution (20 mL).

Extract the organic layer and wash with water (2 x 20 mL) followed by brine (1 x 20 mL).

Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethanol or purify via flash column chromatography (Silica gel,

0-5% MeOH in DCM).

Synthesis Workflow Diagram

Start: oCPP + DCM + TEA

Cool to 0°C

Dropwise Addition of MsCl

Stir RT, 4-6 hrs

Quench (NaHCO3) & Extract

Purification (Recryst/Column)

Final Product: oCPP-Ms
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Click to download full resolution via product page

Caption: Operational workflow for the sulfonylation of 1-(2-chlorophenyl)piperazine.

Pharmacological Context & Applications
The 1-(2-chlorophenyl)piperazine (oCPP) moiety is a "privileged structure" in medicinal

chemistry, known for its promiscuous binding to Serotonin (5-HT) receptors.[1]

Mechanism of Action (Hypothetical)
5-HT Receptors: The oCPP core typically confers affinity for 5-HT2A, 5-HT2C, and 5-HT1A

receptors.[1]

Sulfonyl Modification: The addition of the methylsulfonyl group reduces the basicity of the

distal nitrogen (N4), preventing protonation at physiological pH. This alters the binding mode

compared to the free amine, potentially increasing selectivity or reducing off-target effects

(e.g., hERG channel inhibition) often associated with basic amines.

Biological Pathway Interaction[1][6][7]
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Caption: Predicted pharmacological interaction network based on the oCPP pharmacophore.

Analytical Characterization
To validate the synthesis, the following analytical data is expected.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃, 400 MHz

Shift (δ ppm) Multiplicity Integration Assignment

7.35 – 7.20 Multiplet 2H Aryl H-3, H-6

7.05 – 6.95 Multiplet 2H Aryl H-4, H-5

3.40 – 3.30 Triplet (br) 4H
Piperazine N-CH₂

(adj. to Aryl)

3.15 – 3.05 Triplet (br) 4H
Piperazine N-CH₂

(adj. to Sulfonyl)

2.85 Singlet 3H
Methylsulfonyl (-

SO₂CH₃)

Mass Spectrometry (LC-MS)[1][5]
Ionization Mode: ESI (+)

Expected [M+H]⁺: 275.08 m/z[1]

Isotopic Pattern: Distinct ³⁵Cl/³⁷Cl pattern (3:1 ratio) at 275/277 m/z.

Safety & Handling
Precursors:

Methanesulfonyl chloride:[3][4][5] Highly toxic, corrosive, lachrymator. Handle in a fume

hood.
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1-(2-Chlorophenyl)piperazine: Irritant, harmful if swallowed.

Product: Treat as a novel bioactive compound. Assume potential for CNS activity.[3][6]

PPE: Nitrile gloves, safety goggles, lab coat.

Storage: Store at 2–8°C, desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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